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Compound of Interest

Compound Name: Propene-2-13C

CAS No.: 37020-81-8

Cat. No.: B1601853 Get Quote

Abstract
This guide details the protocol for the rhodium-catalyzed hydroformylation of Propene-2-13C (

). Unlike standard bulk hydroformylation, this workflow prioritizes isotopic economy and
regiochemical precision. We utilize a cryogenic gas transfer manifold to ensure quantitative
loading of the expensive isotopic precursor (

99% recovery) and employ ligand-directed catalysis to control the distribution of the

C label into either the

-position of n-butanal or the

-position of isobutyraldehyde. This protocol is essential for synthesizing isotopologues used in
metabolic flux analysis and pharmacokinetics.

Strategic Experimental Design
The Challenge of the Label
Propene-2-13C is a high-cost gas (approx. $500–$1,000/L). Standard high-pressure

autoclaves operate with significant headspace, leading to poor atom economy if the gas phase

is not fully consumed.
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Solution: We employ a Cryogenic Transfer Protocol (CTP). The labeled propene is

condensed quantitatively into the reactor, eliminating dead-volume losses associated with

gas-phase pressurization.

Mechanistic Fate of the C Label
The position of the label in the final aldehyde depends entirely on the regioselectivity of the

hydrometalation step (Markovnikov vs. Anti-Markovnikov).

Pathway A (Linear - Anti-Markovnikov): Hydride adds to C2 (

C), Rh adds to C1. CO insertion at C1 yields n-butanal with the label at C3 (

-carbon).

Pathway B (Branched - Markovnikov): Hydride adds to C1, Rh adds to C2 (

C). CO insertion at C2 yields isobutyraldehyde with the label at C2 (

-carbon).

Catalyst Selection[1]
For Linear Selectivity (n:iso > 30:1): Rh(acac)(CO)

+ Biphephos. The bulky bis-phosphite ligand enforces steric crowding, favoring terminal
coordination.

For Mixed/Branched Selectivity: Rh(acac)(CO)

+ PPh

. A standard monophosphine ligand allows for thermodynamic equilibration and lower
regioselectivity (n:iso ~ 3:1 to 10:1).

Reaction Mechanism & Label Tracking
The following diagram illustrates the divergence in the catalytic cycle and the resulting position

of the

C label.
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Figure 1: Mechanistic divergence of Propene-2-13C hydroformylation. Green path yields C3-

labeled n-butanal; Yellow path yields C2-labeled isobutyraldehyde.

Experimental Protocol
Equipment & Materials
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Reactor: 50 mL Hastelloy or Stainless Steel high-pressure autoclave with magnetic stirring.

Gas Manifold: Stainless steel vacuum line with a calibrated volume (approx. 100-500 mL)

and pressure transducer (0-10 bar).

Cooling: Liquid Nitrogen (LN2) and Acetone/Dry Ice bath.

Chemicals:

Propene-2-13C (99 atom%

C, Lecture Bottle).[1]

Precursor: Rh(acac)(CO)

(CAS: 14874-82-9).

Ligand: Biphephos (CAS: 118803-36-6) or Triphenylphosphine (PPh

).

Solvent: Anhydrous Toluene (degassed).

Syngas: 1:1 CO:H

mixture (Grade 5.0).

Step-by-Step Procedure
Phase 1: Catalyst Preparation (Glovebox)

In an N

-filled glovebox, weigh Rh(acac)(CO)

(3.0 mg, 11.6

mol) and Biphephos (27 mg, 35

mol) for a 1:3 Rh:L ratio.

Note: For PPh
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, use a 1:100 ratio (300 mg) to ensure stability.

Dissolve in 15 mL of anhydrous toluene. The solution should be clear yellow.

Transfer the solution into the autoclave base. Add a magnetic stir bar.

Seal the autoclave head loosely and transfer to the fume hood.

Phase 2: Quantitative Gas Transfer (Cryogenic)
This step replaces standard gas flushing to prevent loss of

C-Propene.

Evacuation: Connect the autoclave to the vacuum manifold. Tighten the seal. Freeze the

solvent (Toluene) using LN2. Evacuate the headspace to <0.1 mbar to remove N

.

Dosing:

Close the reactor valve.

Fill the Calibrated Volume on the manifold with Propene-2-13C from the lecture bottle.

Record Pressure (

) and Temperature (

). Calculate moles using the Ideal Gas Law (

). Target: ~10-15 mmol propene.

Transfer:

Keep the autoclave in LN2 (Toluene is frozen solid).

Open the valve between the Calibrated Volume and the Autoclave. The propene will cryo-

condense into the reactor (bp -47°C).

Wait until the manifold pressure drops to near zero (
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).

Close the autoclave valve.

Warm up: Replace LN2 with a warm water bath to thaw the toluene and propene. Caution:

Pressure will rise.

Phase 3: Reaction
Syngas Pressurization: Connect the autoclave to the Syngas (CO/H

) line.

Pressurize to 10 bar (150 psi) with Syngas at room temperature.

Note: Do not purge. The headspace is already vacuum/propene vapor.

Heating: Heat the reactor to 80°C with vigorous stirring (1000 rpm).

Reaction Time: 4–16 hours. Monitor gas uptake if a reservoir is attached.

Termination: Cool to room temperature, then to 0°C on ice.

Venting: Carefully vent the excess Syngas.

Tip: Vent through a cold trap (-78°C) to catch any volatile aldehyde or unreacted propene if

yield verification is required.

Phase 4: Workup & Analysis
Open the autoclave. The solution should be clear to pale yellow.

Filtration: Filter through a small plug of silica or Celite to remove Rhodium black (if any

decomposed).

Analysis: Take a 0.5 mL aliquot for NMR. Dilute with CDCl

.

Analytical Characterization
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Verify the position of the label using

C NMR (proton-decoupled).

Product Structure Label Position

Expected

C Shift (

, ppm)

Multiplicity

n-Butanal

CH

-

CH

-CH

-CHO

C3 (

)
15.7 - 16.2

Enhanced

Singlet

Isobutyraldehyde

(CH

)

-

CH-CHO

C2 (

)
41.0 - 41.5

Enhanced

Singlet

Impurity:

Propane

CH

-

CH

-CH

C2 16.3 Singlet

Note: Chemical shifts are referenced to CDCl

(77.16 ppm). The carbonyl carbon (CHO) at ~202 ppm will show natural abundance intensity
unless double labeling is used.

Troubleshooting & Safety
Troubleshooting
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Low Conversion:

Purity of Propene-2-13C: Ensure no O

was introduced during the lecture bottle connection.

CO Poisoning: If pressure is too high (>50 bar), Rh catalysis can be inhibited. Stick to 10-

20 bar.

Low Regioselectivity (n:iso < 10:1 with Biphephos):

Ligand Oxidation: Biphephos is sensitive to air. Ensure glovebox handling is strict.

Temperature too high: Lower to 60-70°C to improve linearity at the cost of rate.

Safety
Carbon Monoxide (CO): Highly toxic. All venting must be done in a fume hood with a CO

monitor active.

High Pressure: Ensure the autoclave is rated for at least 100 bar, even if operating at 20 bar.

Cryogens: Toluene expands upon thawing. Ensure the reactor is not 100% liquid full (max

60% fill volume).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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